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Compound of Interest

Compound Name: Boc-6-aminohexanoic acid

Cat. No.: B558030 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of Boc-6-
aminohexanoic acid, a common reagent in peptide synthesis and other organic chemistry

applications. While Boc-6-aminohexanoic acid is not classified as a hazardous substance

under the Globally Harmonized System (GHS), it is recommended to handle all chemicals with

caution.[1] Some safety data sheets indicate that it may cause skin, eye, and respiratory

irritation.[2][3] Therefore, adherence to proper personal protective equipment (PPE) protocols is

essential.

Pre-Disposal and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from spills.

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially

when handling the solid form to avoid inhalation.
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In the event of accidental release, use dry clean-up procedures to avoid generating dust.[1]

The spilled material should be swept up and placed in a suitable, labeled container for waste

disposal.[2]

Step-by-Step Disposal Procedure
The disposal of Boc-6-aminohexanoic acid should always be in accordance with local, state,

and federal regulations. The following is a general procedural guide:

Waste Identification and Collection:

Place waste Boc-6-aminohexanoic acid in a clearly labeled, sealed container.

Do not mix with other chemical waste unless compatibility is confirmed. It should be stored

away from oxidizing agents.[1]

Consult Local Regulations:

Before proceeding with disposal, consult your institution's Environmental Health and

Safety (EHS) department or the appropriate local waste disposal authority.[4][5] Waste

codes should be assigned by the user based on the application for which the product was

used.[2]

Disposal as Chemical Waste:

Boc-6-aminohexanoic acid should be disposed of as chemical waste. Some regulations

may classify this as hazardous waste.[2]

Arrange for collection by a licensed chemical waste disposal company. Do not dispose of

down the drain or in regular trash.[4][5]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as chemical waste.

After proper cleaning, the container can be disposed of or recycled in accordance with

institutional and local guidelines. Contaminated packaging should be handled in the same
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way as the substance itself.[4][5]

Quantitative Data Summary
Property Value Reference

Molecular Weight 231.29 g/mol [6]

Melting Point 35-40 °C

Storage Temperature 2-8°C

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of Boc-6-
aminohexanoic acid.
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Start: Boc-6-aminohexanoic acid for Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Place in a Labeled,
Sealed Waste Container

Consult Institutional EHS &
Local Regulations

Classified as Hazardous Waste?

Dispose via Licensed
Hazardous Waste Contractor

Yes

Dispose as Non-Hazardous
Chemical Waste per EHS Guidance

No

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal workflow for Boc-6-aminohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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